2,6-dichloro-4-(1H-1,2,4-triazol-5-yl)aniline
Overview
Description
2,6-dichloro-4-(1H-1,2,4-triazol-5-yl)aniline is a chemical compound that has been studied for its potential applications in various fields . It is a derivative of 1,2,4-triazole, a heterocyclic compound containing three nitrogen atoms .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including 2,6-dichloro-4-(1H-1,2,4-triazol-5-yl)aniline, involves various chemical reactions . The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of 2,6-dichloro-4-(1H-1,2,4-triazol-5-yl)aniline consists of 20 atoms: 6 Hydrogen atoms, 8 Carbon atoms, 4 Nitrogen atoms, and 2 Chlorine atoms .Chemical Reactions Analysis
1,2,4-Triazole derivatives, including 2,6-dichloro-4-(1H-1,2,4-triazol-5-yl)aniline, exhibit different tautomeric forms, which are important for studying their chemical reactivity .Scientific Research Applications
Synthesis of 1-(2,6-Dichloro-4-Trifluoromethylphenyl)-4-Alkyl-1H-[1,2,3]-Triazoles
This compound can be used in the synthesis of 1-(2,6-dichloro-4-trifluoromethylphenyl)-4-alkyl-1H-[1,2,3]-triazoles . This process involves the room temperature 1,3-dipolar cycloaddition of (2-azido-1,3-dichloro-5-trifluoromethyl)benzene with terminal alkynes in the presence of Cu (I) salt as a catalyst .
Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes
Another application is in the synthesis of novel 1-[(2,6-dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes . This synthesis uses the Vilsmeier-Haack reagent .
Pharmaceuticals and Agrochemicals
The [1,2,3]-triazoles, which can be synthesized using this compound, have found wide use in pharmaceuticals, agrochemicals, dyes, photographic materials, and corrosion inhibition .
Antimicrobial Activity
Triazole compounds, which can be synthesized using this compound, have shown antimicrobial activity against Gram-positive bacteria .
Selective β3 Adrenergic Receptor Agonism
Triazole compounds have also shown selective β3 adrenergic receptor agonism .
Mechanism of Action
Target of Action
The primary target of 2,6-dichloro-4-(1H-1,2,4-triazol-5-yl)aniline is the aromatase enzyme . This enzyme plays a crucial role in the biosynthesis of estrogens, which are key hormones in various physiological processes.
Mode of Action
The compound interacts with its target, the aromatase enzyme, by forming hydrogen bonds . This interaction can lead to changes in the enzyme’s activity, potentially influencing the biosynthesis of estrogens .
Biochemical Pathways
Given its interaction with the aromatase enzyme, it’s likely that it impacts the estrogen biosynthesis pathway . The downstream effects of this could be significant, given the role of estrogens in numerous physiological processes.
Pharmacokinetics
The presence of the 1,2,4-triazole ring in the compound’s structure may improve its pharmacokinetic properties, as these scaffolds are known to form hydrogen bonds with different targets, potentially enhancing the compound’s bioavailability .
Result of Action
Given its potential interaction with the aromatase enzyme, it could influence the levels of estrogens in the body, which could have wide-ranging effects given the role of these hormones in various physiological processes .
Future Directions
The research indicates that 1,2,4-triazole derivatives, including 2,6-dichloro-4-(1H-1,2,4-triazol-5-yl)aniline, could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules . This suggests potential future directions in the field of medicinal chemistry.
properties
IUPAC Name |
2,6-dichloro-4-(1H-1,2,4-triazol-5-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2N4/c9-5-1-4(2-6(10)7(5)11)8-12-3-13-14-8/h1-3H,11H2,(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJIBPVUTLSXJJI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)N)Cl)C2=NC=NN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301218104 |
Source
|
| Record name | Benzenamine, 2,6-dichloro-4-(1H-1,2,4-triazol-5-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301218104 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-dichloro-4-(1H-1,2,4-triazol-5-yl)aniline | |
CAS RN |
1337882-44-6 |
Source
|
| Record name | Benzenamine, 2,6-dichloro-4-(1H-1,2,4-triazol-5-yl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1337882-44-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenamine, 2,6-dichloro-4-(1H-1,2,4-triazol-5-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301218104 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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